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Compound of Interest

Compound Name: Diundecyl phthalate-d4

Cat. No.: B12425712

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical characteristics
of Diundecyl phthalate-d4. The information is curated for professionals in research and
development, offering detailed data, experimental methodologies, and visualizations to support
advanced scientific applications.

Core Physicochemical Characteristics

Diundecyl phthalate-d4 is the deuterated form of Diundecyl phthalate, a high molecular
weight phthalate ester. The incorporation of four deuterium atoms into the benzene ring
provides a stable isotopic label, making it an invaluable tool for a range of analytical and
research applications, including its use as an internal standard in mass spectrometry.[1]

Quantitative Data Summary

The following tables summarize the key physicochemical properties of Diundecyl phthalate-
d4 and its non-deuterated analogue. Data for the deuterated compound are limited; therefore,
properties of the non-deuterated form are provided as a close approximation.
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Property Value Source(s)
Molecular Formula C30H46D404 [2]
Molecular Weight 478.74 g/mol [2]
Appearance Colorless, odorless oily liquid [3]
Solubility Insoluble in water [3]

Table 1: Physicochemical Properties of Diundecyl phthalate-d4

Property Value Source(s)
Melting Point 355°C [4]
Boiling Point 523 °C [3]
Density 0.955 g/cm3 at 20 °C [3]
Flash Point 252 °C [3]
Log Pow 11.49 at 25 °C [3]

Table 2: Experimental Physicochemical Properties of Diundecyl Phthalate (Non-deuterated)

Synthesis and Purification

The synthesis of Diundecyl phthalate-d4 is typically achieved through an esterification
reaction between phthalic anhydride-d4 and undecanol.[5]

Synthetic Workflow
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Sample Preparation
Ghthalic Anhydride-d4 + UndecanoD (Dissolution in mobile phase)

HPLC Injection

Esterification
(Acid Catalyst, Heat)

Chromatographic Separation
(e.g., C18 or Phenyl-Hexyl column)
Crude Diundecyl phthalate-d4

UV or MS Detection

Purification
(e.g., Column Chromatography)
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. Hormone Receptor
Glundecyl Phthalata (e.g., Androgen Receptor, Estrogen Receptor)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physicochemical Profile of Diundecyl Phthalate-d4: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12425712#physicochemical-characteristics-of-
diundecyl-phthalate-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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